N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H12N4OS/c17-12(10-2-1-9-18-10)13-5-6-15-7-8-16-11(15)3-4-14-16/h1-4,7-9H,5-6H2,(H,13,17)
• InChI Key: IOOOGSKWMXNVJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)thiophene-2-carboxamide, also known as TAK-659, is a small molecule drug that has been developed as a selective inhibitor of the protein kinase BTK (Bruton's Tyrosine Kinase). BTK is a key enzyme involved in the signaling pathways of B cells and is essential for their development and function. TAK-659 has shown promising results in preclinical studies as a potential treatment for B cell malignancies and autoimmune diseases.

Scientific Research Applications

Anticancer Agents

• Imidazo[1,2-a]pyridine Derivatives : Researchers have explored imidazo[1,2-a]pyridine as a core scaffold for developing covalent inhibitors. Specifically, novel KRAS G12C inhibitors have been synthesized using this backbone. .
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Organic Synthesis and Drug Development

• Versatile Scaffold : Imidazo[1,2-a]pyrazine serves as a versatile scaffold in organic synthesis and drug development. .

Anti-Inflammatory Properties

• Imidazole-Containing Compounds : Imidazole derivatives, including imidazo[1,2-a]pyrazole, have shown anti-inflammatory potential. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a derivative of, have a broad range of biological properties and can target a variety of biological systems .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways, often leading to downstream effects such as anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Result of Action

Imidazole derivatives are known to have a variety of effects at the molecular and cellular level, often leading to changes in cell proliferation and other cellular processes .